Cas no 569-41-5 (1,8-Dimethylnaphthalene)

1,8-Dimethylnaphthalene Properties

Names and Identifiers

• 1,8-Dimethylnaphthalene
• 1,8-Dimethylnaphthalene Solution
• Naphthalene,1,8-dimethyl-
• 1,8-Dimethylnaphthalene1000µg
• AKOS015842633
• NS00033609
• UNII-22P9FW1L76
• 569-41-5
• Naphthalene, 1,8-dimethyl-
• EINECS 209-314-4
• FT-0632408
• InChI=1/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H
• 1,8-dimethyl naphthalene
• A831247
• DTXSID6060347
• 1,8-Dimethylnaphthalene, 95%
• Q27121288
• 22P9FW1L76
• CS-0317619
• 1,8-DMN
• FD-0040
• CHEBI:48610
• 1,8-Dimethylnaphthalene, analytical standard
• 1,8-Dimethyl-naphthalene
• DTXCID8042137
• G77259
• DB-052989
• +Expand

• MDL： MFCD00004040
• InChIKey： XAABPYINPXYOLM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H3
• SMILES： CC1=C2C(=CC=CC2=CC=C1)C

Computed Properties

• Exact Mass: 156.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.093900383g/mol
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.45660
• PSA: 0.00000
• Refractive Index: 1.5956 (estimate)
• Boiling Point: 270 °C(lit.)
• Melting Point: 59-61 °C (lit.)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 115.3±9.7 °C
• Color/Form: Beige or grayish white crystalline powder
• Solubility: Not determined
• Density: 1.0030

1,8-Dimethylnaphthalene Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：warning

1,8-Dimethylnaphthalene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%